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Compound of Interest

Compound Name: MHY 553

Cat. No.: B3054977

For researchers and professionals engaged in drug development, the meticulous management
of chemical compounds is critical for ensuring both laboratory safety and environmental
integrity. MHY 553, a PPARa agonist with the CAS Number 6265-56-1, requires careful
handling and disposal due to its potential hazards and limited toxicological data. This document
provides a comprehensive, step-by-step guide for the proper disposal of MHY 553, aligning
with standard laboratory safety protocols.

Chemical Identification and Hazard Summary
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Identifier Value

Compound Name MHY 553

CAS Number 6265-56-1

Chemical Name 4-(benzo[d]thiazol-2-yl)benzene-1,3-diol
Molecular Formula C13HoaNO2S

Appearance Yellow solid[1]

May be harmful by inhalation, ingestion, or skin
absorption. May cause irritation to eyes, mucous
membranes, and skin. The toxicological

Known Hazards ) . . :
properties have not been fully investigated. It is
advised to treat this compound as potentially

toxic.[1]

Immediate Safety and Personal Protective Equipment
(PPE)

Before commencing any disposal procedures, it is imperative to handle MHY 553 within a
certified chemical fume hood to minimize the risk of inhalation. All personnel must be equipped
with the appropriate personal protective equipment.

PPE Item Specification

Gloves Chemical-resistant nitrile gloves

) Safety glasses with side shields or chemical
Eye Protection
safety goggles

Lab Coat Standard laboratory coat, fully buttoned

) ) Required if handling the powder outside of a
Respiratory Protection )
chemical fume hood

Step-by-Step Disposal Protocol for MHY 553
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The recommended method for the disposal of MHY 553 is through incineration by a licensed
hazardous waste disposal facility. Under no circumstances should this chemical be disposed of
down the drain or in regular solid waste.

1. Waste Segregation and Collection:

« |solate all waste materials containing MHY 553. This includes the pure compound, any
contaminated labware (such as vials, weighing boats, and pipette tips), and contaminated
PPE.

e Solid chemical wastes, including dry MHY 553 and contaminated absorbent materials,
should be collected in the original container if possible, or a designated, compatible waste
container.[2]

2. Waste Container Labeling:

» Utilize a chemically compatible waste container that is in good condition, free from leaks, and
has a secure, tight-fitting lid.

e The container must be clearly labeled as "Hazardous Waste."

e The label must include the full chemical name: "MHY 553 (4-(benzol[d]thiazol-2-yl)benzene-
1,3-diol)", the CAS number "6265-56-1", and an approximate concentration and quantity.

» Record the date when the first item of waste was placed in the container.
3. Storage of Waste:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area.

o Ensure the storage area is away from incompatible materials. MHY 553 should be protected
from light and heat and strong oxidizing agents should be avoided.[1]

4. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
professional hazardous waste disposal service to schedule a pickup.
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e Provide the waste disposal service with the complete Safety Data Sheet (SDS) for MHY 553.

Emergency Spill Procedures

In the event of an MHY 553 spill, immediate and systematic action is crucial to contain the
material and ensure the safety of laboratory personnel.

1. Evacuation and Notification:

o Alert colleagues in the immediate vicinity and evacuate the area of the spill.
 Inform the laboratory supervisor and the relevant safety officer.

2. Secure the Area:

» Restrict access to the spill area.

 Ifitis safe to do so, eliminate any nearby ignition sources.

3. Spill Containment and Cleanup:

» Before re-entering the spill area, ensure you are wearing the appropriate PPE as detailed in
the table above.

o For a solid spill, carefully vacuum or sweep up the dry material to avoid raising dust, and
place it into the designated hazardous waste container.[1]

o After the bulk of the material has been removed, decontaminate the surfaces and any
equipment used for cleanup with alcohol or another suitable laboratory detergent and water.

[1]
4. Disposal of Cleanup Materials:

o All materials used for cleaning up the spill, including contaminated PPE, must be placed in
the hazardous waste container and disposed of according to the procedures outlined above.

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of MHY 553, from generation to final disposal, including

emergency spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3054977#mhy-553-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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